Cas no 193538-64-6 (1,3-Dioxolan-4-one, 5-(2-bromoethyl)-2,2-dimethyl-, (5R)-)

• Product Name: 1,3-Dioxolan-4-one, 5-(2-bromoethyl)-2,2-dimethyl-, (5R)-
• CAS No: 193538-64-6
• MF: C₇H₁₁BrO₃
• MW: 223.064441919327
• CID: 5824951
• PubChem ID: 56602217
• Update Time: 2025-06-22

1,3-Dioxolan-4-one, 5-(2-bromoethyl)-2,2-dimethyl-, (5R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolan-4-one, 5-(2-bromoethyl)-2,2-dimethyl-, (5R)-
• EN300-37332593
• (5R)-5-(2-bromoethyl)-2,2-dimethyl-1,3-dioxolan-4-one
• 193538-64-6

• Inchi： 1S/C7H11BrO3/c1-7(2)10-5(3-4-8)6(9)11-7/h5H,3-4H2,1-2H3/t5-/m1/s1
• InChI Key： OUQKGLRPEIEHJI-RXMQYKEDSA-N
• SMILES： O1[C@H](CCBr)C(=O)OC1(C)C

Computed Properties

• Exact Mass: 221.98916g/mol
• Monoisotopic Mass: 221.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.425±0.06 g/cm3(Predicted)
• Boiling Point: 274.0±15.0 °C(Predicted)

Additional information on 1,3-Dioxolan-4-one, 5-(2-bromoethyl)-2,2-dimethyl-, (5R)-

1,3-Dioxolan-4-one, 5-(2-bromoethyl)-2,2-dimethyl-, (5R)-: A Comprehensive Overview

The compound 1,3-Dioxolan-4-one, 5-(2-bromoethyl)-2,2-dimethyl-, (5R)- (CAS No. 193538-64-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structure and properties, which make it a valuable tool in modern chemical research and industrial processes.

1,3-Dioxolan-4-one serves as the core framework of this compound, with the (5R) configuration indicating a specific stereochemistry that plays a crucial role in its reactivity and functionality. The presence of the bromoethyl group at the 5-position introduces additional complexity and reactivity to the molecule. Recent studies have highlighted the importance of such functional groups in enhancing the compound's versatility in catalytic reactions and polymer synthesis.

One of the most intriguing aspects of this compound is its ability to participate in ring-opening polymerization reactions. Researchers have demonstrated that the dioxolane ring can be effectively opened under specific conditions to form high-performance polymers with tailored properties. These polymers have found applications in advanced materials such as biodegradable plastics and high-strength fibers.

Moreover, the bromoethyl group has been shown to facilitate cross-linking reactions, enabling the creation of three-dimensional networks with exceptional mechanical properties. This feature has been leveraged in the development of novel adhesives and coatings that exhibit superior adhesion strength and durability under harsh environmental conditions.

In terms of synthesis, the compound is typically prepared through a multi-step process involving organocatalytic reactions and stereoselective synthesis techniques. Recent advancements in asymmetric catalysis have allowed for higher yields and improved enantiomeric purity, making this compound more accessible for large-scale production.

The stereochemistry of this compound, particularly the (5R) configuration, has been extensively studied to understand its impact on molecular interactions. Computational studies using density functional theory (DFT) have provided insights into the electronic structure and bonding characteristics of this compound. These findings have been instrumental in designing more efficient catalysts for related chemical transformations.

Another area where this compound has shown promise is in drug delivery systems. Its ability to form stable complexes with bioactive molecules has led to its use as a carrier for targeted drug delivery. Researchers have reported successful encapsulation of anti-cancer drugs within polymer matrices derived from this compound, demonstrating enhanced drug stability and controlled release profiles.

Furthermore, recent breakthroughs in green chemistry have highlighted the potential of this compound as a sustainable alternative to traditional petrochemical-based materials. Its biodegradability and low environmental impact make it an attractive candidate for eco-friendly applications across various industries.

In conclusion, 1,3-Dioxolan-4-one, 5-(2-bromoethyl)-2,2-dimethyl-, (5R)- stands out as a versatile and innovative compound with wide-ranging applications in modern chemistry. Its unique structure, stereochemistry, and reactivity continue to drive cutting-edge research and development across diverse fields. As new discoveries emerge, this compound is poised to play an even more significant role in shaping the future of materials science and chemical engineering.